Cas no 38209-51-7 (Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)-)
38209-51-7 structure
Product Name:Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)-
CAS No:38209-51-7
MF:C12H18O3
MW:210.269524097443
CID:1488511
PubChem ID:6424210
Update Time:2025-04-21
Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)-
- 1,2-dimethoxy-4-(3-methoxypropyl)benzene
- UBTWFZLQOTVDKJ-UHFFFAOYSA-N
- 1-(3,4-dimethoxyphenyl)-3-methoxypropane
- DTXSID60423695
- 38209-51-7
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- Inchi: 1S/C12H18O3/c1-13-8-4-5-10-6-7-11(14-2)12(9-10)15-3/h6-7,9H,4-5,8H2,1-3H3
- InChI Key: UBTWFZLQOTVDKJ-UHFFFAOYSA-N
- SMILES: O(C)CCCC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 210.12564
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, 1,2-dimethoxy-4-(3-methoxypropyl)- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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